molecular formula C₂₃H₂₆D₃NO₅ B1159747 21-Desacetyl Deflazacort-d3 (Major)

21-Desacetyl Deflazacort-d3 (Major)

Cat. No.: B1159747
M. Wt: 402.5
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

21-Desacetyl Deflazacort-d3 (Major) is a deuterium-labeled analog of 21-desacetyl deflazacort, the active metabolite of deflazacort (DFZ), a synthetic glucocorticoid used for treating inflammatory and autoimmune conditions, including Duchenne muscular dystrophy (DMD) . The deuterium substitution (three deuterium atoms at specific positions) enhances its utility in pharmacokinetic and bioanalytical studies by improving mass spectrometry detection specificity and reducing metabolic interference .

Properties

Molecular Formula

C₂₃H₂₆D₃NO₅

Molecular Weight

402.5

Synonyms

(11β,16β)-11,21-Dihydroxy-2’-methyl-5’H-pregna-1,4-dieno[17,16-d]oxazole-3,20-di-_x000B_one-d3;  Deacetyldeflazacort-d3;  Deflazacortalcohol-d5;  L 6485-d3; 

Origin of Product

United States

Comparison with Similar Compounds

Key Characteristics:

  • Molecular Formula: C23H26D3NO4
  • Molecular Weight : 386.5 g/mol
  • Structural Features : Retains the oxazoline ring at position 17 (distinctive to deflazacort derivatives) and lacks the acetyl group at position 21 compared to the parent drug DFZ .
  • Role in Research : Primarily used as an internal standard in LC-MS/MS assays for quantifying 21-desacetyl deflazacort in biological matrices, ensuring analytical precision .

Comparison with Similar Compounds

Structural and Functional Analogues

Table 1: Structural Comparison of Key Compounds

Compound Molecular Formula Molecular Weight Key Structural Features Reference
21-Desacetyl Deflazacort-d3 (Major) C23H26D3NO4 386.5 Deuterated at three positions; oxazoline ring at C17, deacetylated at C21
21-Desacetyl Deflazacort C23H29NO5 399.48 Active metabolite of DFZ; oxazoline ring at C17, hydroxyl group at C21
Deflazacort (Parent Drug) C25H31NO6 441.52 Prodrug with acetyl group at C21; metabolized to 21-desacetyl deflazacort
6β-Hydroxy-21-desacetyl deflazacort C23H29NO6 415.48 Inactive metabolite; hydroxylation at C6β via CYP3A4
Prednisolone C21H28O5 360.45 Non-deuterated comparator; hydroxyl group at C17 instead of oxazoline ring

Pharmacological and Metabolic Differences

Metabolite Activity and Potency

  • 21-Desacetyl Deflazacort : The primary active metabolite of DFZ, responsible for 90% of glucocorticoid receptor binding and anti-inflammatory effects .
  • 6β-Hydroxy-21-desacetyl Deflazacort : An inactive metabolite formed via CYP3A4-mediated oxidation, contributing to renal excretion (52–66% in humans) .
  • Prednisolone: A non-deuterated corticosteroid with a hydroxyl group at C15. While both prednisolone and 21-desacetyl deflazacort are active metabolites, the latter exhibits stronger anti-allergic effects in animal models (e.g., 2–3× higher inhibition of passive cutaneous anaphylaxis) .

Metabolic Stability and Detection

  • Deuterated vs. Non-Deuterated Forms: The deuterium in 21-desacetyl deflazacort-d3 reduces metabolic lability, making it ideal for stable isotope dilution assays. For example, its MRM transition (m/z 400.06 → 123.91) is distinct from non-deuterated 21-desacetyl deflazacort (m/z 399.9 → 123.91), enabling precise quantification .
  • Analytical Performance : LC-MS/MS methods for 21-desacetyl deflazacort achieve a LOD of 0.5 ng/mL and linearity up to 100 ng/mL, with intraday precision ≤6.2% . Deuterated analogs improve accuracy by minimizing matrix effects .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.